Cas no 395662-63-2 (2-amino-N-(furan-2-yl)methyl-1-2-(morpholin-4-yl)ethyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 2-amino-N-(furan-2-yl)methyl-1-2-(morpholin-4-yl)ethyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 395662-63-2
• MF: C₂₂H₂₄N₆O₃
• MW: 420.464364051819
• CID: 5435694
• Update Time: 2025-07-09

2-amino-N-(furan-2-yl)methyl-1-2-(morpholin-4-yl)ethyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(furan-2-ylmethyl)-1-[2-(morpholin-4-yl)ethyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
• 1H-Pyrrolo[2,3-b]quinoxaline-3-carboxamide, 2-amino-N-(2-furanylmethyl)-1-[2-(4-morpholinyl)ethyl]-
• 2-amino-N-(furan-2-yl)methyl-1-2-(morpholin-4-yl)ethyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C22H24N6O3/c23-20-18(22(29)24-14-15-4-3-11-31-15)19-21(26-17-6-2-1-5-16(17)25-19)28(20)8-7-27-9-12-30-13-10-27/h1-6,11H,7-10,12-14,23H2,(H,24,29)
• InChI Key： JGHIZXQPJIBIMS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCC3=CC=CO3)=O)=C(N)N(CCN3CCOCC3)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-amino-N-(furan-2-yl)methyl-1-2-(morpholin-4-yl)ethyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

Compound CAS No 395662-63-2: 2-Amino-N-(Furan-2-Yl)methyl-1-(Morpholin-4-Yl)ethyl-1H-Pyrrolo[2,3-b]Quinoxaline-3-Carboxamide

The compound with CAS No 395662-63-2, named as 2-amino-N-(furan-2-yl)methyl-1-(morpholin-4-yl)ethyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in contemporary scientific studies.

The molecular structure of this compound is characterized by the presence of a pyrrolo[2,3-b]quinoxaline core, which is a fused bicyclic system combining pyrrole and quinoxaline moieties. This core is further substituted with an amino group at position 2 and a carboxamide group at position 3. The carboxamide group is linked to a furan-2-ylmethyl substituent and a morpholinyl ethyl group, adding complexity and functionality to the molecule.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of anticancer agents. The pyrrolo[quinoxaline] framework has been shown to exhibit potent antiproliferative activity against various cancer cell lines, making it a valuable scaffold for medicinal chemistry research. The substitution pattern in this compound further enhances its biological profile by introducing electron-donating groups that can modulate the molecule's electronic properties and improve its bioavailability.

One of the key aspects of this compound's structure is the presence of a morpholine ring, which is known for its ability to form hydrogen bonds and enhance solubility. This feature makes the compound more amenable to pharmacological applications, as it can potentially interact with biological targets more effectively. Additionally, the furan moiety introduces aromaticity and conjugation, which can influence the molecule's stability and reactivity.

From a synthetic standpoint, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed strategies such as Suzuki coupling, Stille coupling, and nucleophilic aromatic substitution to assemble the complex structure of this molecule. These methods have been optimized in recent years to achieve higher yields and better purity, facilitating further exploration of its properties.

In terms of applications, this compound has shown promise in several areas beyond oncology. For instance, its ability to modulate enzyme activity makes it a potential candidate for anti-inflammatory or antiviral therapies. Moreover, the compound's unique electronic properties render it suitable for use in organic electronics or as a component in advanced materials.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards various protein targets, such as kinases and proteases. Such information is invaluable for guiding further optimization efforts aimed at enhancing the compound's therapeutic potential.

The synthesis and characterization of CAS No 395662-63-2 represent significant milestones in heterocyclic chemistry. Its intricate structure not only showcases the ingenuity of modern synthetic methods but also underscores the importance of interdisciplinary approaches in advancing chemical science.

In conclusion, CAS No 395662-63-2 stands as a testament to the ongoing progress in organic synthesis and drug discovery. With its unique structural features and diverse potential applications, this compound continues to be a focal point for researchers seeking innovative solutions in chemistry and medicine.